Cas no 853903-43-2 (2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid)

• Product Name: 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid
• CAS No: 853903-43-2
• MF: C₁₂H₁₁NO₄S₃
• MW: 329.415039300919
• CID: 5847231
• PubChem ID: 6135967
• Update Time: 2025-07-23

2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• SR-01000014236-1
• AKOS002199401
• 2-(5-Benzylidene-4-oxo-2-thioxothiazolidin-3-yl)ethane-1-sulfonic acid
• 853903-43-2
• 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]ethane-1-sulfonic acid
• SR-01000014236
• (Z)-2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid
• F1691-0001
• 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid

• Inchi： 1S/C12H11NO4S3/c14-11-10(8-9-4-2-1-3-5-9)19-12(18)13(11)6-7-20(15,16)17/h1-5,8H,6-7H2,(H,15,16,17)/b10-8-
• InChI Key： KTGBRADVNKOKNM-NTMALXAHSA-N
• SMILES： S(C([H])([H])C([H])([H])N1C(=S)S/C(=C(/[H])\C2C([H])=C([H])C([H])=C([H])C=2[H])/C1=O)(=O)(=O)O[H]

Computed Properties

• Exact Mass: 328.98502135g/mol
• Monoisotopic Mass: 328.98502135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 140Ų

Additional information on 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid

Comprehensive Analysis of 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid (CAS No. 853903-43-2)

The compound 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid (CAS No. 853903-43-2) is a sulfur-containing heterocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidinone core and a sulfonic acid moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating enzymatic activity and its potential as a scaffold for novel therapeutics.

In recent years, the demand for sulfonic acid derivatives and thiazolidinone-based compounds has surged due to their versatility in medicinal chemistry. This compound, with its phenylmethylidene substituent, exhibits distinct electronic properties that enhance its reactivity and binding affinity. Its CAS No. 853903-43-2 is frequently searched in academic databases, reflecting its growing relevance in studies targeting inflammation, metabolic disorders, and oxidative stress pathways.

One of the key advantages of 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid lies in its dual functionality. The sulfonyl group improves solubility, while the thiazolidinone ring contributes to bioactivity. This balance is critical for developing orally bioavailable drugs, a hot topic in modern pharmacology. Users often search for "sulfonic acid in drug design" or "thiazolidinone derivatives for therapeutic use," highlighting the compound's alignment with current research trends.

From a synthetic perspective, the compound's Z-configuration at the 5-position introduces stereochemical complexity, which is valuable for chiral drug development. Its sulfanylidene group also offers a reactive site for further functionalization, making it a versatile intermediate. These features are frequently discussed in forums and publications focusing on organic synthesis and structure-activity relationships (SAR).

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of CAS No. 853903-43-2 is essential to ensure laboratory safety. Searches like "safe handling of sulfonic acid derivatives" or "biodegradability of thiazolidinones" reflect user concerns about sustainable chemistry practices. This compound's stability under physiological conditions further supports its suitability for biomedical applications.

In conclusion, 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid represents a promising candidate for interdisciplinary research. Its structural features and functional groups align with contemporary needs in drug discovery, material science, and green chemistry. As interest in sulfur-containing heterocycles grows, this compound is poised to play a pivotal role in advancing scientific innovation.